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5-Tert-butyl-2-[4-[2-[5-tert-butylbenzoxazol-2-yl]vinyl]phenyl]benzoxazole 5-Tert-butyl-2-[4-[2-[5-tert-butylbenzoxazol-2-yl]vinyl]phenyl]benzoxazole
Brand Name: Vulcanchem
CAS No.: 1552-47-2
VCID: VC20953516
InChI: InChI=1S/C30H30N2O2/c1-29(2,3)21-12-14-25-23(17-21)31-27(33-25)16-9-19-7-10-20(11-8-19)28-32-24-18-22(30(4,5)6)13-15-26(24)34-28/h7-18H,1-6H3/b16-9+
SMILES: CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
Molecular Formula: C30H30N2O2
Molecular Weight: 450.6 g/mol

5-Tert-butyl-2-[4-[2-[5-tert-butylbenzoxazol-2-yl]vinyl]phenyl]benzoxazole

CAS No.: 1552-47-2

Cat. No.: VC20953516

Molecular Formula: C30H30N2O2

Molecular Weight: 450.6 g/mol

* For research use only. Not for human or veterinary use.

5-Tert-butyl-2-[4-[2-[5-tert-butylbenzoxazol-2-yl]vinyl]phenyl]benzoxazole - 1552-47-2

Specification

CAS No. 1552-47-2
Molecular Formula C30H30N2O2
Molecular Weight 450.6 g/mol
IUPAC Name 5-tert-butyl-2-[4-[(E)-2-(5-tert-butyl-1,3-benzoxazol-2-yl)ethenyl]phenyl]-1,3-benzoxazole
Standard InChI InChI=1S/C30H30N2O2/c1-29(2,3)21-12-14-25-23(17-21)31-27(33-25)16-9-19-7-10-20(11-8-19)28-32-24-18-22(30(4,5)6)13-15-26(24)34-28/h7-18H,1-6H3/b16-9+
Standard InChI Key XHNZHISSLFRVLB-CXUHLZMHSA-N
Isomeric SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)/C=C/C3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C=CC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)C(C)(C)C

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